Cas no 811412-96-1 (Benzene, 1,2-dimethyl-3-(methylsulfonyl)-)

• Product Name: Benzene, 1,2-dimethyl-3-(methylsulfonyl)-
• CAS No: 811412-96-1
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 704461
• PubChem ID: 23167244
• Update Time: 2025-04-19

Benzene, 1,2-dimethyl-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethyl-3-(methylsulfonyl)-
• 1,2-dimethyl-3-methylsulfonylbenzene
• 1-(Methanesulfonyl)-2,3-dimethylbenzene
• DTXSID10631167
• 811412-96-1
• SCHEMBL3796970

• Inchi： 1S/C9H12O2S/c1-7-5-4-6-9(8(7)2)12(3,10)11/h4-6H,1-3H3
• InChI Key： FYWAJRTVIKZVRF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų